Cas no 2172084-18-1 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxybenzoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxybenzoic acid
• CAS No: 2172084-18-1
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6350715
• PubChem ID: 165552684
• Update Time: 2025-10-31

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxybenzoic acid
• EN300-1484336
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methoxybenzoic acid
• 2172084-18-1

• Inchi： 1S/C27H26N2O6/c1-16(13-25(30)29-24-14-17(34-2)11-12-22(24)26(31)32)28-27(33)35-15-23-20-9-5-3-7-18(20)19-8-4-6-10-21(19)23/h3-12,14,16,23H,13,15H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： IABLSBOGHLTQOV-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC(NC1C=C(C=CC=1C(=O)O)OC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 114Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxybenzoic acid

Introduction to 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxybenzoic Acid (CAS No. 2172084-18-1)

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxybenzoic acid (CAS No. 2172084-18-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid derivative, and a substituted benzoic acid moiety. These structural elements endow the compound with a range of potential applications, particularly in the development of novel therapeutic agents.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis due to its stability under mild conditions and ease of removal. This group is crucial for controlling the reactivity of the amino group during the synthesis of complex peptides and proteins. The presence of the Fmoc group in 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxybenzoic acid suggests that this compound may be a valuable intermediate in the synthesis of bioactive peptides or peptidomimetics.

The butanamido moiety in the compound is derived from an amino acid, specifically an amino butyric acid derivative. Amino acids are the building blocks of proteins and play a central role in various biological processes. The incorporation of this moiety into the compound's structure can enhance its biological activity and specificity, making it a promising candidate for drug development.

The 4-methoxybenzoic acid portion of the molecule is a substituted benzoic acid, which is known for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The methoxy substitution on the benzene ring can influence the compound's solubility, stability, and binding affinity to specific biological targets. This feature makes 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxybenzoic acid a versatile platform for developing drugs with tailored pharmacological profiles.

In recent years, there has been growing interest in the use of multifunctional compounds like 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxybenzoic acid for targeted drug delivery and prodrug strategies. The combination of the Fmoc protecting group, amino acid derivative, and substituted benzoic acid provides a unique set of properties that can be exploited to enhance drug efficacy and reduce side effects. For instance, the Fmoc group can be selectively cleaved under specific conditions, releasing the active drug at the desired site of action.

The potential applications of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxybenzoic acid extend beyond traditional small molecule drugs. It can serve as a building block for more complex molecular architectures, such as conjugates with targeting ligands or nanoparticles. These conjugates can improve drug delivery to specific tissues or cells, thereby enhancing therapeutic outcomes while minimizing systemic toxicity.

In addition to its potential as a therapeutic agent, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxybenzoic acid has also been studied for its utility in chemical biology research. The compound's modular structure allows researchers to introduce various functional groups or labels for probing biological systems at the molecular level. This versatility makes it an invaluable tool for understanding protein-protein interactions, enzyme inhibition, and other fundamental biological processes.

The synthesis of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxybenzoic acid typically involves multi-step procedures that require precise control over reaction conditions and purification techniques. Advances in synthetic chemistry have made it possible to produce this compound with high purity and yield, facilitating its use in both academic and industrial settings.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxybenzoic acid (CAS No. 2172084-18-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it suitable for a wide range of applications, from drug development to chemical biology studies. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.